N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H16F3NO3/c15-14(16,17)10-3-1-2-8(4-10)13(21)18-11-5-9(7-19)12(20)6-11/h1-4,9,11-12,19-20H,5-7H2,(H,18,21)
• InChI Key: MJQKKRUKHLSTSU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(C1CO)O)NC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H16F3NO3
• Molecular Weight: 303.28 g/mol

Description

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide (NHCHCPTMB) is a small molecule that has been studied for its potential therapeutic and industrial applications. NHCHCPTMB is an organic compound with a molecular weight of 357.4 g/mol. It is a derivative of benzamide and contains a trifluoromethyl group, a hydroxymethyl group, and a hydroxycyclohexyl group. The compound shows promise in a variety of applications, including drug development, organic synthesis, and medical diagnostics.

Scientific Research Applications

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide has been studied for its potential applications in drug development, organic synthesis, and medical diagnostics. In drug development, N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide has been used as a lead compound for the design of novel drugs. In organic synthesis, the compound has been used as a starting material for the synthesis of other compounds. In medical diagnostics, N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide has been used as a contrast agent for imaging studies.

Mechanism of Action

The mechanism of action of N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide is not fully understood. It is believed that the compound binds to specific proteins and enzymes in the body, which may lead to changes in the activity of these proteins and enzymes. It is also believed that the compound may interact with cellular receptors and modulate their activity.
Biochemical and Physiological Effects
N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have anti-diabetic, anti-viral, and anti-fungal effects. In addition, the compound has been shown to modulate the activity of several enzymes and proteins, including cyclooxygenase-2, lipoxygenase, and protein kinase C.

Advantages and Limitations for Lab Experiments

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide has several advantages for lab experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. It is also relatively stable and can be stored for long periods of time without degrading. However, there are some limitations to using N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide for lab experiments. It is not water soluble, which can make it difficult to use in certain experiments. In addition, the compound is not very soluble in organic solvents, which can limit its use in certain reactions.

Future Directions

There are several potential future directions for research into N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide. These include further studies into its mechanism of action, its potential therapeutic applications, and its use as a lead compound for drug design. In addition, further studies could be conducted into the compound’s biochemical and physiological effects, as well as its potential industrial applications. Finally, studies could be conducted into the compound’s potential toxicity and possible side effects.

Synthesis Methods

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-3-(trifluoromethyl)benzamide can be synthesized by reacting 4-hydroxy-3-trifluoromethylbenzaldehyde with 3-hydroxy-4-(hydroxymethyl)cyclopentanone in the presence of a catalyst such as p-toluenesulfonic acid. The reaction occurs in an aqueous medium at a temperature of 80-90°C. The reaction proceeds through a series of steps, including aldol condensation, cyclization, and dehydration. The product is then purified by column chromatography and recrystallization.